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Compound of Interest

Compound Name: Styraxlignolide F

Cat. No.: B1338989

Styraxlignolide F: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Styraxlignolide F is a naturally occurring dibenzyl-y-butyrolactone lignan isolated from Styrax
japonica, the Japanese snowbell tree. This compound has garnered scientific interest due to its
diverse biological activities, including anticancer, antioxidant, antibacterial, and antifungal
properties. This technical guide provides a detailed overview of the chemical structure,
physicochemical properties, and known biological activities of Styraxlignolide F, along with
available experimental details. The information presented herein is intended to serve as a
foundational resource for researchers and professionals in the fields of natural product
chemistry, pharmacology, and drug development.

Chemical Structure and Properties

Styraxlignolide F is a complex lignan glycoside. Its structure was elucidated through
spectroscopic analysis.

Table 1: Physicochemical Properties of Styraxlignolide F

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1338989?utm_src=pdf-interest
https://www.benchchem.com/product/b1338989?utm_src=pdf-body
https://www.benchchem.com/product/b1338989?utm_src=pdf-body
https://www.benchchem.com/product/b1338989?utm_src=pdf-body
https://www.benchchem.com/product/b1338989?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source

(3S,4S)-3-[(3,4-
dimethoxyphenyl)methyl]-4-[[3-
methoxy-4-
[(2S,3R,4S,5S,6R)-3,4,5-

IUPAC Name ] N/A
trihydroxy-6-
(hydroxymethyl)oxan-2-
ylJoxyphenyllmethylloxolan-2-

one
Molecular Formula C27H34011 N/A
Molecular Weight 534.55 g/mol N/A
CAS Number 823214-06-8 N/A
Appearance Powder N/A

- Soluble in DMSO, Pyridine,
Solubility N/A
Methanol, Ethanol

Spectroscopic Data

Detailed spectroscopic data is crucial for the unambiguous identification and characterization of
Styraxlignolide F. The following tables summarize the key spectral features.

Table 2: 1H-NMR Spectral Data of Styraxlignolide F

Chemical Shift (9, o Coupling Constant
Proton Multiplicity

ppm) (3, Hz)

Data not available in

search results

Table 3: 13C-NMR Spectral Data of Styraxlignolide F
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Carbon Chemical Shift (6, ppm)

Data not available in search results

Table 4: Infrared (IR) and Mass Spectrometry (MS) Data of Styraxlignolide F

Technique Key Peaks/Signals
IR (KBr, cm™1) Data not available in search results
HR-ESI-MS (m/z) Data not available in search results

Isolation and Synthesis
Natural Source and Isolation

Styraxlignolide F is a natural product isolated from the stem bark of Styrax japonica Sieb. &
Zucc. (Styracaceae). The general workflow for the isolation of lignans from Styrax japonica is

outlined below.
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General Isolation Workflow for Styraxlignolide F
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Liquid-Liquid Partitioning
(e.g., with n-hexane, ethyl acetate, n-butanol)
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Greparative HPL()

Click to download full resolution via product page

Figure 1: General isolation workflow for Styraxlignolide F.

Experimental Protocol for Isolation (General)

A detailed experimental protocol for the specific isolation of Styraxlignolide F is not available

in the provided search results. However, a general procedure for the isolation of lignans from
Styrax species is as follows:

o Extraction: The air-dried and powdered stem bark of Styrax japonica is extracted with a polar
solvent such as methanol or ethanol at room temperature. The solvent is then evaporated
under reduced pressure to yield a crude extract.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1338989?utm_src=pdf-body-img
https://www.benchchem.com/product/b1338989?utm_src=pdf-body
https://www.benchchem.com/product/b1338989?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Fractionation: The crude extract is suspended in water and successively partitioned with
solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol.

» Chromatographic Separation: The biologically active fraction (typically the ethyl acetate or n-
butanol fraction for lignans) is subjected to column chromatography on silica gel, eluting with

a gradient of chloroform and methanol.

o Further Purification: Fractions containing lignans are further purified by repeated column
chromatography on Sephadex LH-20 and preparative high-performance liquid
chromatography (HPLC) to yield the pure compound.

Biological Activities

Styraxlignolide F has been reported to exhibit a range of biological activities.

Anticancer Activity

While the anticancer potential of Styraxlignolide F is mentioned, specific quantitative data
such as ICso values against various cancer cell lines are not available in the search results.
The general approach to assessing cytotoxicity is outlined below.
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Workflow for In Vitro Cytotoxicity Assay
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Figure 2: Workflow for in vitro cytotoxicity assay.

Table 5: Reported Cytotoxic Activity of Styraxlignolide F

Cell Line ICs0 (M) Assay Method

Data not available in search

results

Antimicrobial Activity
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Styraxlignolide F has been reported to possess antibacterial and antifungal properties.

Table 6: Reported Antimicrobial Activity of Styraxlignolide F

Organism MIC (pg/mL) Assay Method
Data not available in search _ o
Staphylococcus aureus Broth microdilution
results
o ) Data not available in search ) o
Escherichia coli Broth microdilution

results

] Data not available in search ) o
Pseudomonas aeruginosa | Broth microdilution
results

Data not available in search

Candida albicans Broth microdilution
results
) ) Data not available in search ) o
Aspergillus niger Broth microdilution
results
Antioxidant Activity

The antioxidant potential of Styraxlignolide F has been noted. Common in vitro assays to
determine antioxidant activity include the DPPH and ABTS radical scavenging assays.

Table 7: Reported Antioxidant Activity of Styraxlignolide F

Assay ICso0 (pg/mL)
DPPH Radical Scavenging Activity Data not available in search results
ABTS Radical Scavenging Activity Data not available in search results

Signaling Pathways

Information regarding the specific signaling pathways modulated by Styraxlignolide F is not
available in the provided search results. Further research is required to elucidate its
mechanism of action at the molecular level.
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Conclusion

Styraxlignolide F is a promising natural product with a range of reported biological activities.
However, a comprehensive understanding of its therapeutic potential is currently limited by the
lack of detailed, publicly available quantitative data and mechanistic studies. This guide
summarizes the existing knowledge and highlights the areas where further research is needed
to fully characterize the chemical and biological properties of this compound. The detailed
experimental protocols and quantitative data, once available, will be crucial for advancing the
development of Styraxlignolide F as a potential therapeutic agent.

 To cite this document: BenchChem. [Chemical structure and properties of Styraxlignolide F].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1338989#chemical-structure-and-properties-of-
styraxlignolide-f]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1338989?utm_src=pdf-body
https://www.benchchem.com/product/b1338989?utm_src=pdf-body
https://www.benchchem.com/product/b1338989#chemical-structure-and-properties-of-styraxlignolide-f
https://www.benchchem.com/product/b1338989#chemical-structure-and-properties-of-styraxlignolide-f
https://www.benchchem.com/product/b1338989#chemical-structure-and-properties-of-styraxlignolide-f
https://www.benchchem.com/product/b1338989#chemical-structure-and-properties-of-styraxlignolide-f
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1338989?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

